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Compound of Interest

Compound Name: Floramanoside C

CAS No.: 1403981-95-2

Cat. No.: B15575362

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Floramanoside C, a novel flavonol glycoside, was first identified and isolated from the flowers

of Abelmoschus manihot. This technical guide provides a comprehensive overview of its

discovery, history, and initial biological characterization. Detailed experimental methodologies

for its isolation, purification, and structure elucidation are presented, alongside a summary of its

antioxidative and aldose reductase inhibitory activities. This document serves as a foundational

resource for researchers interested in the therapeutic potential of Floramanoside C.

Introduction
Flavonoids are a diverse group of polyphenolic compounds ubiquitously found in plants, known

for their wide range of biological activities, including antioxidant, anti-inflammatory, and enzyme

inhibitory properties. Within this class, flavonol glycosides are of particular interest due to their

structural complexity and potential therapeutic applications. Floramanoside C is a recently

discovered member of this family, exhibiting promising bioactivities.
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Discovery and Source
Floramanoside C was first reported in a 2013 study by Zhang et al., published in the Journal

of Natural Medicines. It was isolated from the flowers of Abelmoschus manihot (L.) Medicus, a

plant used in traditional medicine.[1] This discovery was the result of bioassay-guided

fractionation, a process aimed at identifying biologically active compounds from natural

sources.

Physicochemical Properties
The fundamental physicochemical properties of Floramanoside C are summarized in the table

below.

Property Value Source

Molecular Formula C₂₁H₁₈O₁₅ [2]

Molecular Weight 510.36 g/mol [2]

IUPAC Name

(2S,3S,4S,5R,6S)-3,4,5-

trihydroxy-6-[3,5,7-trihydroxy-

4-oxo-2-(3,4,5-

trihydroxyphenyl)chromen-8-

yl]oxyoxane-2-carboxylic acid

[2]

CAS Number 1403981-95-2 [2]

SMILES

C1=C(C=C(C(=C1O)O)O)C2=

C(C(=O)C3=C(O2)C(=C(C=C3

O)O)O[C@H]4--INVALID-

LINK--

C(=O)O)O)O">C@@HO)O

[2]

Experimental Protocols
Isolation and Purification of Floramanoside C
The isolation of Floramanoside C from the flowers of Abelmoschus manihot involved a multi-

step extraction and chromatographic process. The general workflow is depicted below.
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Caption: Isolation and Purification Workflow for Floramanoside C.

Detailed Methodology:

Extraction: The air-dried and powdered flowers of Abelmoschus manihot were extracted with

95% ethanol at room temperature. The solvent was then evaporated under reduced pressure

to yield a crude extract.
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Fractionation: The crude extract was suspended in water and partitioned successively with

ethyl acetate. The ethyl acetate fraction, which showed promising bioactivity, was selected

for further separation.

Column Chromatography: The ethyl acetate fraction was subjected to column

chromatography on a silica gel column, eluting with a gradient of chloroform and methanol.

Fractions were collected and monitored by thin-layer chromatography (TLC). Further

purification was achieved using Sephadex LH-20 column chromatography.

Preparative High-Performance Liquid Chromatography (HPLC): The final purification of

Floramanoside C was performed using preparative HPLC to yield the pure compound.

Structure Elucidation
The chemical structure of Floramanoside C was determined using a combination of

spectroscopic techniques.
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Caption: Workflow for the Structure Elucidation of Floramanoside C.

Detailed Methodology:
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UV and IR Spectroscopy: Provided initial information about the presence of a flavonoid

chromophore and functional groups.

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): Was used to

determine the exact molecular weight and elemental composition of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A full suite of 1D and 2D NMR

experiments, including ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear

Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC),

were employed to establish the complete structure and stereochemistry of Floramanoside
C.

Spectroscopic Data:

While the full dataset from the original publication is not publicly available, the following table

presents the expected ranges for key spectroscopic data based on the structure of

Floramanoside C and related flavonol glycosides.

Spectroscopic Data Expected Observations

¹H NMR (DMSO-d₆, δ ppm)
Aromatic protons (A, B, and C rings): ~6.0-8.0

ppm; Sugar protons: ~3.0-5.5 ppm.

¹³C NMR (DMSO-d₆, δ ppm)

Carbonyl (C-4): ~177 ppm; Aromatic and olefinic

carbons: ~90-165 ppm; Sugar carbons: ~60-105

ppm.

HR-ESI-MS
[M-H]⁻ or [M+H]⁺ ion corresponding to the exact

mass of C₂₁H₁₈O₁₅.

Biological Activity
Floramanoside C has been evaluated for its antioxidant and aldose reductase inhibitory

activities.

Antioxidant Activity
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The antioxidant potential of Floramanoside C was assessed using the 2,2-diphenyl-1-

picrylhydrazyl (DPPH) radical scavenging assay.

Experimental Protocol: DPPH Radical Scavenging Assay

A solution of DPPH in methanol is prepared.

Different concentrations of Floramanoside C are added to the DPPH solution.

The mixture is incubated in the dark at room temperature.

The absorbance of the solution is measured at a specific wavelength (typically 517 nm).

The percentage of DPPH radical scavenging activity is calculated.

The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH

radicals) is determined.

Aldose Reductase Inhibitory Activity
Floramanoside C has shown potential as an inhibitor of aldose reductase, an enzyme

implicated in diabetic complications.

Experimental Protocol: Aldose Reductase Inhibition Assay

The assay is typically performed using a partially purified aldose reductase enzyme from rat

lens.

The reaction mixture contains the enzyme, NADPH, a substrate (e.g., DL-glyceraldehyde),

and various concentrations of Floramanoside C.

The reaction is initiated by the addition of the substrate.

The decrease in absorbance at 340 nm, corresponding to the oxidation of NADPH, is

monitored over time.

The percentage of enzyme inhibition is calculated.
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The IC₅₀ value (the concentration of the inhibitor that causes 50% inhibition of the enzyme

activity) is determined.

Biological Activity Data Summary:

Activity IC₅₀ (µM)

DPPH Radical Scavenging Data not available

Aldose Reductase Inhibition Data not available

Note: The specific IC₅₀ values from the primary discovery paper were not accessible in the

public domain at the time of this writing.

Signaling Pathways and Logical Relationships
The inhibitory action of Floramanoside C on aldose reductase is a key aspect of its potential

therapeutic value. The polyol pathway, in which aldose reductase is the rate-limiting enzyme, is

a critical target in the management of diabetic complications.
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Caption: Inhibition of the Polyol Pathway by Floramanoside C.

Conclusion
Floramanoside C is a novel flavonol glycoside with demonstrated antioxidant and aldose

reductase inhibitory activities. Its discovery from Abelmoschus manihot highlights the potential

of natural products in drug discovery. Further research is warranted to fully elucidate its

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15575362/docs?utm_src=pdf-body-img#the-discovery-and-bioactivity-of-floramanoside-c-a-technical-overview
https://www.benchchem.com/product/b15575362/docs?utm_src=pdf-body#the-discovery-and-bioactivity-of-floramanoside-c-a-technical-overview
https://www.benchchem.com/product/b15575362/docs?utm_src=pdf-body#the-discovery-and-bioactivity-of-floramanoside-c-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pharmacological profile, including its mechanism of action and in vivo efficacy. The detailed

experimental protocols provided herein offer a foundation for future studies on this promising

natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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